N-(4-ethoxyphenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN5O2S/c1-2-29-17-8-6-16(7-9-17)23-19(28)13-30-20-11-10-18-24-25-21(27(18)26-20)14-4-3-5-15(22)12-14/h3-12H,2,13H2,1H3,(H,23,28)
• InChI Key: RPVQFORMYGVJSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=CC=C4)F)C=C2
• Molecular Formula: C21H18FN5O2S
• Molecular Weight: 423.5 g/mol
• CAS No.: 852374-75-5

Description

N-(4-ethoxyphenyl)-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18FN5O2S and its molecular weight is 423.47. The purity is usually 95%.
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Scientific Research Applications

For related research on compounds with similar structural motifs or functionalities, the following insights are derived from studies on analogs or compounds within the same chemical family, emphasizing their scientific research applications while excluding information related to drug use, dosage, and side effects:

Modification and Anticancer Effects

Compounds structurally related to the query, such as N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, have shown significant anticancer effects. Modifications like replacing the acetamide group with alkylurea moieties have led to potent antiproliferative activities against human cancer cell lines with reduced toxicity, suggesting the potential for these compounds to serve as effective anticancer agents with low side effects (Xiao-meng Wang et al., 2015).

Antioxidant and Anticancer Activity

Novel derivatives bearing structural similarities have demonstrated significant antioxidant activities, outperforming known antioxidants like ascorbic acid in some cases. These compounds have also shown promising anticancer activities against specific cell lines, indicating a potential pathway for developing new therapeutic agents (I. Tumosienė et al., 2020).

Heterocyclic Compounds and Insecticidal Assessment

The synthesis of innovative heterocycles incorporating thiadiazole moieties has been explored for applications such as insecticidal agents against common pests. These studies highlight the versatility of such compounds in addressing various agricultural challenges (A. Fadda et al., 2017).

Potential Antiasthma Agents

Research into 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines has indicated their effectiveness as mediator release inhibitors, potentially offering new avenues for antiasthma medication development (J. Medwid et al., 1990).